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Compound of Interest

Compound Name: L319

Cat. No.: B8181924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidance, and disposal plans for

the handling of L319, an ionizable cationic lipid integral to the formulation of lipid nanoparticles

(LNPs) for advanced drug delivery applications. Adherence to these guidelines is essential to

ensure a safe laboratory environment and the integrity of your research.

Immediate Safety and Personal Protective
Equipment (PPE)
L319, often supplied in an ethanol solution, requires careful handling due to its potential

hazards. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

identifies the following hazards associated with L319:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Therefore, the following personal protective equipment is mandatory when handling L319 and

its solutions:
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PPE Category Item Specification

Eye Protection Safety Goggles or Glasses
Must be splash-proof and

provide full coverage.

Hand Protection Chemical-resistant gloves
Nitrile or neoprene gloves are

recommended.

Body Protection Laboratory Coat
Should be fully buttoned to

protect against splashes.

Respiratory Protection Fume Hood

All handling of L319 solutions

should be performed in a

certified chemical fume hood to

avoid inhalation of vapors.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the stability of L319 and ensure user

safety.

Storage:

Parameter Recommendation

Temperature
-20°C for long-term storage (months to years).

[1]

Container Glass vial with a Teflon-lined cap.[1]

Atmosphere
Store under an inert gas like argon or nitrogen

to prevent oxidation.

Light
Protect from light by using an amber vial or

storing in a dark location.[1]

Handling Workflow:

The following workflow outlines the key steps for safely handling L319 when preparing lipid

nanoparticles.
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Safe handling workflow for L319.
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Experimental Protocol: Lipid Nanoparticle
Formulation
This is a general protocol for the formulation of lipid nanoparticles using L319. Specific ratios

and concentrations may need to be optimized for your particular application.

Materials:

L319 in ethanol

Other lipids (e.g., DSPC, cholesterol, PEG-lipid) in ethanol

Aqueous buffer (e.g., citrate or acetate buffer, pH 4.0-5.0)

Payload (e.g., siRNA, mRNA) dissolved in the aqueous buffer

Microfluidic mixing device or a method for rapid mixing

Procedure:

Prepare Lipid Mixture: In a glass vial, combine the ethanolic solutions of L319 and other

lipids at the desired molar ratio.

Prepare Aqueous Phase: Dissolve the nucleic acid payload in the aqueous buffer to the

desired concentration.

Formulation:

Using a microfluidic device, simultaneously flow the lipid mixture and the aqueous phase

at a defined flow rate ratio (e.g., 3:1 aqueous to lipid).

Alternatively, for manual mixing, rapidly inject the lipid mixture into the vortexing aqueous

phase.

Purification: Dialyze the resulting LNP suspension against a neutral pH buffer (e.g., PBS, pH

7.4) to remove ethanol and unencapsulated payload.

Sterilization: Filter the final LNP formulation through a 0.22 µm sterile filter.
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Disposal Plan
Proper disposal of L319 and associated waste is crucial to prevent environmental

contamination and ensure compliance with safety regulations.

Waste Segregation:

Waste Stream Description Disposal Container

Liquid Waste

Unused L319 solutions,

ethanol rinses, and aqueous

waste from LNP purification.

Labeled, sealed, and

chemical-resistant container

for hazardous waste.

Solid Waste

Contaminated gloves, pipette

tips, vials, and other

consumables.

Labeled, sealed plastic bag or

container for solid hazardous

waste.

Disposal Procedure:

Segregate Waste: Collect liquid and solid waste in separate, clearly labeled hazardous waste

containers.

Container Labeling: Ensure containers are labeled with "Hazardous Waste," the full chemical

names of the contents (including L319 and ethanol), and the approximate percentages.

Storage of Waste: Store waste containers in a designated, well-ventilated satellite

accumulation area, away from incompatible materials.

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department. Do not pour L319 waste

down the drain.

The following logical diagram illustrates the decision-making process for the disposal of L319-

related waste.
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L319 Waste Generated

Is the waste liquid?

Is the waste solid?

No

Collect in a labeled, sealed liquid hazardous waste container.

Yes

Collect in a labeled, sealed solid hazardous waste container.

Yes

Store in a designated satellite accumulation area.

Arrange for disposal through EHS.
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L319 waste disposal decision diagram.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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L319]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8181924#personal-protective-equipment-for-
handling-l319]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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